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Compound of Interest

Compound Name: RS102895 hydrochloride

Cat. No.: B1662833 Get Quote

Technical Support Center: RS102895
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of RS102895
hydrochloride. Below you will find troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is RS102895 hydrochloride and what is its primary mechanism of action?

RS102895 hydrochloride is a potent and selective antagonist of the C-C chemokine receptor

2 (CCR2).[1][2][3][4][5][6] Its mechanism of action involves binding to the CCR2 receptor,

thereby inhibiting the downstream signaling effects of its ligands, such as Monocyte

Chemoattractant Protein-1 (MCP-1 or CCL2).[1][2] This inhibition blocks cellular responses like

calcium influx and chemotaxis, which are crucial in inflammatory processes.[1][2][4]

Q2: In which solvents is RS102895 hydrochloride soluble?

RS102895 hydrochloride is readily soluble in dimethyl sulfoxide (DMSO).[1][2][3][4][5][7] It

also shows solubility in other organic solvents like dimethylformamide (DMF) and ethanol,
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though potentially to a lesser extent.[7] It is considered insoluble or sparingly soluble in

aqueous solutions like water or phosphate-buffered saline (PBS) on its own.[3][7]

Q3: Why is my RS102895 hydrochloride precipitating when I dilute my DMSO stock into

aqueous media?

This is a common issue known as "precipitation upon dilution" and occurs because RS102895
hydrochloride is significantly less soluble in aqueous environments than in concentrated

organic solvents like DMSO.[8][9][10] When the DMSO stock is added to a larger volume of

buffer or cell culture media, the compound's concentration may exceed its solubility limit in the

final mixed solvent, causing it to precipitate out of solution.[8][9]

Q4: How can I prevent my compound from precipitating during experiments?

To prevent precipitation, consider the following strategies:

Use High-Quality, Anhydrous DMSO: DMSO is hygroscopic and can absorb water, which will

reduce the solubility of the compound.[3][9] Always use fresh, anhydrous DMSO for

preparing your stock solution.[3][9]

Perform Serial Dilutions: Instead of a single large dilution, create intermediate dilutions in a

serum-free or low-serum medium before adding the compound to your final culture medium.

[8]

Keep Final DMSO Concentration Low: Aim for a final DMSO concentration of less than 0.5%

in your cell culture to avoid both solvent-induced toxicity and precipitation.[8]

Pre-warm Media: Pre-warming your cell culture media to 37°C before adding the compound

can help maintain solubility.[8]

Ensure Rapid Mixing: Add the compound stock solution dropwise to the pre-warmed media

while gently swirling or vortexing to ensure rapid and even dispersion.[8]

Utilize Sonication or Gentle Warming: If the compound is slow to dissolve in the initial

solvent, gentle warming (e.g., to 37°C) or sonication can aid dissolution.[3][9][11]

Q5: How should I prepare and store stock solutions of RS102895 hydrochloride?
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It is recommended to prepare a high-concentration stock solution in anhydrous DMSO (e.g.,

10-50 mM). Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the compound or lead to precipitation. Store these

aliquots at -20°C or -80°C for long-term stability.[3][11] For short-term storage (1 month), -20°C

is suitable; for longer-term storage (6 months), -80°C is recommended.[3][11]

Data Presentation
Table 1: Solubility of RS102895 Hydrochloride in Various
Solvents

Solvent Reported Solubility Source

DMSO 85 mg/mL (~199 mM) Selleck Chemicals[5]

DMSO 33.33 mg/mL (~78 mM) MedChemExpress[3]

DMSO Soluble to 75 mM R&D Systems[2]

DMSO Soluble to 50 mM Abcam[1]

DMSO 30 mg/mL (~70 mM) Cayman Chemical[7]

DMSO ≥ 28 mg/mL (~65 mM) MOLNOVA[4]

DMF 25 mg/mL (~58 mM) Cayman Chemical[7]

Ethanol 2 mg/mL (~4.7 mM) Cayman Chemical[7]

DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL (~0.7 mM) Cayman Chemical[7]

Water < 0.1 mg/mL (Insoluble) MedChemExpress[3]

Note: Solubility can be batch-dependent. Always refer to the certificate of analysis provided by

your supplier for batch-specific data.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.medchemexpress.com/RS102895-hydrochloride.html
https://www.medchemexpress.com/RS102895.html
https://www.medchemexpress.com/RS102895-hydrochloride.html
https://www.medchemexpress.com/RS102895.html
https://www.benchchem.com/product/b1662833?utm_src=pdf-body
https://www.selleckchem.com/products/rs-102895-hydrochloride.html
https://www.medchemexpress.com/RS102895-hydrochloride.html
https://www.rndsystems.com/products/rs-102895-hydrochloride_2089
https://www.abcam.com/en-us/products/biochemicals/rs-102895-hydrochloride-ccr2-receptor-antagonist-ab120812
https://www.caymanchem.com/product/18207/rs-102895-(hydrochloride)
https://www.molnova.com/en/ProductsThr/M10577.html
https://www.caymanchem.com/product/18207/rs-102895-(hydrochloride)
https://www.caymanchem.com/product/18207/rs-102895-(hydrochloride)
https://www.caymanchem.com/product/18207/rs-102895-(hydrochloride)
https://www.medchemexpress.com/RS102895-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Accurately weigh the required amount of RS102895 hydrochloride powder. For 1

mL of a 10 mM solution, you will need 4.27 mg (using a molecular weight of 426.9 g/mol ).

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the powder to

achieve a 10 mM concentration.

Dissolution: Vortex the solution vigorously. If needed, place the vial in a sonicator bath for 5-

10 minutes or warm gently to 37°C to ensure the compound is fully dissolved.[3][9]

Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.[3]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays

Pre-warm Media: Pre-warm the required volume of your complete cell culture medium to

37°C.[8]

Intermediate Dilution: Prepare an intermediate dilution of your DMSO stock solution in a

serum-free medium. For example, to achieve a final concentration of 10 µM from a 10 mM

stock, you can add 1 µL of the stock to 999 µL of serum-free medium to get a 10 µM solution.

Final Dilution: Add the intermediate dilution to your pre-warmed complete media containing

cells. Ensure the final DMSO concentration remains below 0.5%.[8]

Mixing: Add the solution dropwise while gently swirling the plate or tube to ensure rapid and

even distribution, minimizing the risk of localized high concentrations and precipitation.[8]

Protocol 3: Recommended Formulation for In Vivo
Studies
For in vivo applications, where direct injection of a DMSO solution is often not feasible, a co-

solvent formulation is required. The following protocols are suggested for preparing a clear

solution.

Formulation A: PEG300/Tween-80/Saline[3][11]

Prepare a concentrated stock solution in DMSO (e.g., 25 mg/mL).
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In a separate tube, add the required volume of the DMSO stock to PEG300. (e.g., for a final

solution with 10% DMSO and 40% PEG300, add 100 µL of a 25 mg/mL stock to 400 µL of

PEG300).

Mix thoroughly.

Add Tween-80 (e.g., 50 µL for a 5% final concentration) and mix again.

Finally, add saline to reach the final volume (e.g., 450 µL for a 45% saline concentration) and

mix until a clear solution is formed. The final concentration in this example would be 2.5

mg/mL.

Formulation B: Corn Oil[3][11]

Prepare a concentrated stock solution in DMSO.

Add the DMSO stock solution to corn oil (e.g., a 1:9 ratio of DMSO stock to corn oil).

Vortex thoroughly to ensure a uniform suspension.

Mandatory Visualizations
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Caption: RS102895 hydrochloride mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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